Cas no 78383-19-4 (1H-Indene, 7-phenyl-)

• Product Name: 1H-Indene, 7-phenyl-
• CAS No: 78383-19-4
• MF: C₁₅H₁₂
• MW: 192.255784034729
• CID: 534583
• PubChem ID: 12942386
• Update Time: 2025-06-10

1H-Indene, 7-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 7-phenyl-
• 7-Phenylindene
• 7-phenyl-1H-indene
• WOMLTCOPRFPVBR-UHFFFAOYSA-N
• 78383-19-4
• DTXSID40513543
• 7-Phenyl-indene

• Inchi： 1S/C15H12/c1-2-6-12(7-3-1)14-10-4-8-13-9-5-11-15(13)14/h1-10H,11H2
• InChI Key： WOMLTCOPRFPVBR-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1C=CC2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.093900383g/mol
• Monoisotopic Mass: 192.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (3.1E-4 g/L) (25 ºC),

Additional information on 1H-Indene, 7-phenyl-

1H-Indene, 7-Phenyl- (CAS No. 78383-19-4): An Overview of Its Properties, Applications, and Recent Research

1H-Indene, 7-phenyl- (CAS No. 78383-19-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, also known as 7-Phenylindene, is a derivative of indene with a phenyl group attached at the 7-position. Its unique structural features and chemical properties make it an important building block for various applications, including the synthesis of pharmaceuticals, organic materials, and functional molecules.

The chemical structure of 1H-Indene, 7-phenyl- consists of a seven-membered ring fused with a benzene ring, with a phenyl group attached at the 7-position. This configuration imparts several key properties to the compound, such as high stability, aromatic character, and reactivity. The presence of the phenyl group enhances its conjugation and electronic properties, making it an attractive candidate for a wide range of chemical reactions.

In recent years, significant advancements have been made in understanding the behavior and potential applications of 1H-Indene, 7-phenyl-. One notable area of research is its use in the synthesis of pharmaceutical intermediates. The compound's reactivity and structural flexibility allow it to serve as a starting material for the preparation of complex molecules with therapeutic potential. For instance, studies have shown that derivatives of 1H-Indene, 7-phenyl- can be used to synthesize compounds with anti-inflammatory and anti-cancer properties.

Beyond pharmaceutical applications, 1H-Indene, 7-phenyl- has also found use in materials science. Its aromatic structure and conjugation make it suitable for the development of organic semiconductors and optoelectronic materials. Researchers have explored its potential in the fabrication of organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The ability to fine-tune its electronic properties through functionalization has opened up new avenues for creating high-performance materials with tailored characteristics.

In the realm of synthetic chemistry, 1H-Indene, 7-phenyl- has been utilized in various catalytic reactions. Its reactivity under different conditions allows it to participate in palladium-catalyzed cross-coupling reactions, Suzuki-Miyaura couplings, and Heck reactions. These reactions are crucial for the synthesis of complex organic molecules and have broad applications in both academic research and industrial processes.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the environmental fate and toxicity of 1H-Indene, 7-phenyl- have shown that it exhibits low toxicity and minimal environmental impact when used under controlled conditions. This makes it a favorable choice for green chemistry initiatives aimed at reducing the ecological footprint of chemical processes.

In conclusion, 1H-Indene, 7-phenyl- (CAS No. 78383-19-4) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and chemical properties make it an invaluable building block for the synthesis of complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for its use in developing innovative materials and therapeutic agents.